Cas no 61666-76-0 (1,3-Benzodithiole, 2-propyl-)

• Product name: 1,3-Benzodithiole, 2-propyl-
• CAS No: 61666-76-0
• MF: C₁₀H₁₂S₂
• MW: 196.332280158997
• CID: 470844
• PubChem ID: 12300275

1,3-Benzodithiole, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodithiole, 2-propyl-
• 2-propyl-1,3-benzodithiole
• 61666-76-0
• DTXSID90486273

• Inchi： InChI=1S/C10H12S2/c1-2-5-10-11-8-6-3-4-7-9(8)12-10/h3-4,6-7,10H,2,5H2,1H3
• InChI Key： HYXVRPCGOKTUBX-UHFFFAOYSA-N
• SMILES： CCCC1SC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 196.03816
• Monoisotopic Mass: 196.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 0